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Compound of Interest

Compound Name: Biotin-PEG4-OH

Cat. No.: B15543230 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling precautions, and

experimental considerations for Biotin-PEG4-OH (CAS: 1217609-84-1). The information is

intended to ensure the safe and effective use of this reagent in a laboratory setting for research

and development purposes.

Chemical and Physical Properties
Biotin-PEG4-OH is a biotinylation reagent that contains a polyethylene glycol (PEG) spacer

arm. This hydrophilic spacer enhances the solubility of the molecule in aqueous solutions.[1]
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Property Value Source

CAS Number 1217609-84-1 [2]

Molecular Formula C18H33N3O6S [2][3][4]

Molecular Weight 419.54 g/mol [2][3][4]

Appearance
White to off-white solid, may

be sticky
[1]

Solubility Soluble in water and DMSO [1]

Storage
Store at -20°C for long-term

storage and avoid light.
[3]

Safety and Toxicology
According to the available Safety Data Sheet (SDS), Biotin-PEG4-OH is not classified as a

hazardous substance. However, as with any chemical reagent, it should be handled with care,

and appropriate safety precautions should be taken.

Toxicological Data Summary:

Quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median lethal

concentration) for Biotin-PEG4-OH are not readily available in the reviewed literature.

However, information on its constituent parts, biotin and polyethylene glycol, provides insight

into its expected low toxicity profile.

Biotin: Biotin is a water-soluble vitamin with low acute oral toxicity in animal studies.[5][6] It is

rapidly metabolized and excreted.[5][6] While generally considered safe, high doses may

have some effects, though no upper limit for intake has been established due to a lack of

evidence for toxicity at high levels in humans.[5][7]

Polyethylene Glycol (PEG): PEGs are considered biologically inert polymers with low toxicity.

[8][9] They are widely used in pharmaceutical and commercial products.[8]

Based on the low toxicity of its components, Biotin-PEG4-OH is expected to have a low hazard

potential.
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Handling Precautions and Personal Protective
Equipment (PPE)
Adherence to standard laboratory safety protocols is essential when handling Biotin-PEG4-
OH. The following handling precautions and personal protective equipment are recommended:

Precaution/PPE Recommendation

Engineering Controls

Work in a well-ventilated area. For procedures

that may generate dust, a chemical fume hood

should be used.

Eye Protection
Safety glasses or goggles should be worn to

protect from splashes.

Hand Protection
Chemical-resistant gloves (e.g., nitrile) are

recommended to prevent skin contact.

Skin and Body Protection
A laboratory coat should be worn to protect skin

and clothing.

Hygiene Measures

Avoid inhalation of dust. Do not eat, drink, or

smoke in the laboratory. Wash hands thoroughly

after handling.

Experimental Protocols and Workflows
While a specific, detailed experimental protocol for a key experiment involving Biotin-PEG4-
OH was not found in the available search results, a general workflow for its use in

bioconjugation can be inferred from its chemical structure and the protocols of similar

biotinylation reagents. The primary hydroxyl group (-OH) on the PEG spacer can be activated

or modified for conjugation to various functional groups on target molecules.

Below are graphical representations of standard laboratory workflows applicable to handling

chemical reagents like Biotin-PEG4-OH.
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General Handling Workflow for Biotin-PEG4-OH

Preparation

Handling

Reaction

Cleanup & Storage

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare a clean and designated workspace

Allow reagent to equilibrate to room temperature

Weigh the required amount in a fume hood

Dissolve in an appropriate solvent (e.g., water, DMSO)

Add to the reaction mixture

Incubate under appropriate conditions

Decontaminate workspace

Dispose of waste according to regulations Store remaining reagent at -20°C

Click to download full resolution via product page

General Handling Workflow for Biotin-PEG4-OH
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Spill Response Procedure

Cleanup

Spill Occurs

Evacuate immediate area if necessary

Notify supervisor and EH&S

Don appropriate PPE

Contain the spill with absorbent material

For solid: Gently sweep into a container

Solid Spill

For liquid: Use inert absorbent material

Liquid Spill

Place in a sealed, labeled waste container

Decontaminate the spill area

Dispose of waste as hazardous material

Procedure Complete

Click to download full resolution via product page

Spill Response Procedure
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Waste Disposal Workflow

Solid Waste Liquid Waste

Waste Generated

Unused reagent, contaminated labware Solutions containing Biotin-PEG4-OH

Place in a labeled, sealed container for solid chemical waste

Store waste in a designated secondary containment area

Collect in a labeled, sealed container for liquid chemical waste

Arrange for disposal through institutional Environmental Health & Safety (EH&S)

Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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